Cas no 249647-24-3 (methyl 3-bromo-4-iodo-benzoate)

• Product Name: methyl 3-bromo-4-iodo-benzoate
• CAS No: 249647-24-3
• MF: C₈H₆BrIO₂
• MW: 340.940514087677
• MDL: MFCD07778512
• CID: 246218
• PubChem ID: 17750019
• Update Time: 2025-04-19

methyl 3-bromo-4-iodo-benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-iodobenzoate
• 3-BROMO-4-IODOBENZOIC ACID METHYL ESTER
• Benzoic acid,3-bromo-4-iodo-, methyl ester
• 3-Bromo-4-iodo-benzoic acid methyl ester
• Benzoic acid, 3-bromo-4-iodo-, methyl ester
• OIMBMPVAESWCEA-UHFFFAOYSA-N
• BCP20954
• 1936AB
• CM12516
• TRA0045321
• LS11500
• AS03634
• BC658830
• SY029061
• BC005214
• DS-1
• methyl 3-bromo-4-iodo-benzoate
• SCHEMBL544486
• J-015751
• AKOS005215968
• A23084
• 249647-24-3
• Methyl 3-bromo-4-iodobenzoate, 97%
• DS-15897
• DTXSID60590174
• FT-0714378
• AM803579
• MFCD07778512
• EN300-1241727
• CS-W014281
• Methyl3-bromo-4-iodobenzoate
• Methyl 3-bromo-4-iodobenzoate;Benzoic acid, 3-bromo-4-iodo-, methyl ester
• DB-011597

• MDL： MFCD07778512
• Inchi： 1S/C8H6BrIO2/c1-12-8(11)5-2-3-7(10)6(9)4-5/h2-4H,1H3
• InChI Key： OIMBMPVAESWCEA-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OC)=CC=1Br

Computed Properties

• Exact Mass: 325.84400
• Monoisotopic Mass: 339.86
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.1

Experimental Properties

• Density: 2.059±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 56-60 °C
• Boiling Point: 328.1℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.626
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.75190

methyl 3-bromo-4-iodo-benzoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C